Cas no 867041-25-6 (2-(4Z)-2,5-dioxo-4-(phenylmethylidene)imidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide)

2-(4Z)-2,5-Dioxo-4-(phenylmethylidene)imidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide is a specialized organic compound featuring a unique imidazolidinone core with a phenylmethylidene substituent and a trifluoromethylphenylacetamide moiety. Its structural complexity offers potential utility in medicinal chemistry, particularly as a scaffold for designing enzyme inhibitors or receptor modulators due to its electrophilic carbonyl groups and aromatic interactions. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in drug discovery. This compound is suited for research applications requiring precise molecular targeting, such as kinase or protease inhibition studies. Its well-defined synthetic route ensures reproducibility for consistent experimental results.
2-(4Z)-2,5-dioxo-4-(phenylmethylidene)imidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide structure
867041-25-6 structure
Product Name:2-(4Z)-2,5-dioxo-4-(phenylmethylidene)imidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide
CAS No:867041-25-6
MF:C19H14F3N3O3
MW:389.327974796295
CID:6441761
Update Time:2025-05-30

2-(4Z)-2,5-dioxo-4-(phenylmethylidene)imidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4Z)-2,5-dioxo-4-(phenylmethylidene)imidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide
    • 2-[(4Z)-4-benzylidene-2,5-dioxoimidazolidin-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide
    • Inchi: 1S/C19H14F3N3O3/c20-19(21,22)13-7-4-8-14(10-13)23-16(26)11-25-17(27)15(24-18(25)28)9-12-5-2-1-3-6-12/h1-10H,11H2,(H,23,26)(H,24,28)/b15-9-
    • InChI Key: QYXYGQVHVAMVOM-DHDCSXOGSA-N
    • SMILES: C(NC1=CC=CC(C(F)(F)F)=C1)(=O)CN1C(=O)N/C(=C\C2=CC=CC=C2)/C1=O

2-(4Z)-2,5-dioxo-4-(phenylmethylidene)imidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1619-1027-2μmol
2-[(4Z)-2,5-dioxo-4-(phenylmethylidene)imidazolidin-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide
867041-25-6 90%+
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F1619-1027-2mg
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2-[(4Z)-2,5-dioxo-4-(phenylmethylidene)imidazolidin-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide
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F1619-1027-10mg
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2-(4Z)-2,5-dioxo-4-(phenylmethylidene)imidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide Related Literature

Additional information on 2-(4Z)-2,5-dioxo-4-(phenylmethylidene)imidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide

2-(4Z)-2,5-dioxo-4-(phenylmethylidene)imidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide (CAS No. 867041-25-6): An Overview of a Promising Compound in Medicinal Chemistry

2-(4Z)-2,5-dioxo-4-(phenylmethylidene)imidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide (CAS No. 867041-25-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazolidinones and is characterized by the presence of a trifluoromethyl group, which is known for its influence on the pharmacological properties of molecules.

The trifluoromethyl group in 2-(4Z)-2,5-dioxo-4-(phenylmethylidene)imidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide imparts several advantageous properties, including enhanced lipophilicity and metabolic stability. These attributes make it a valuable scaffold for the development of new drugs, particularly in the areas of oncology and neurology. Recent studies have highlighted the compound's potential as a lead molecule for the design of novel therapeutics targeting specific biological pathways.

In the context of oncology, 2-(4Z)-2,5-dioxo-4-(phenylmethylidene)imidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide has shown promising results in inhibiting the growth of various cancer cell lines. Its mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells. This modulation can lead to cell cycle arrest and apoptosis, making it a potential candidate for further preclinical and clinical evaluation.

Additionally, the compound's imidazolidinone core has been associated with neuroprotective effects, which are particularly relevant in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has demonstrated that 2-(4Z)-2,5-dioxo-4-(phenylmethylidene)imidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide can effectively cross the blood-brain barrier and exert its neuroprotective effects by reducing oxidative stress and inflammation.

The synthesis of 2-(4Z)-2,5-dioxo-4-(phenylmethylidene)imidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide involves several well-established chemical reactions, including condensation and cyclization steps. The use of modern synthetic techniques and catalysts has significantly improved the yield and purity of the final product, making it more accessible for large-scale production and further research.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the structure-activity relationships (SAR) of 2-(4Z)-2,5-dioxo-4-(phenylmethylidene)imidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide. Molecular modeling studies have identified key functional groups and structural motifs that are crucial for its biological activity. These insights have guided the rational design of analogs with enhanced potency and selectivity.

Clinical trials involving 2-(4Z)-2,5-dioxo-4-(phenylmethylidene)imidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide are currently underway to evaluate its safety and efficacy in human subjects. Preliminary data from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects. These findings are encouraging and pave the way for more advanced clinical trials.

In conclusion, 2-(4Z)-2,5-dioxo-4-(phenylmethylidene)imidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide (CAS No. 867041-25-6) represents a promising compound with significant potential in both oncology and neurology. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to advancements in medicinal chemistry.

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